Cas no 2172273-61-7 (2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid
• CAS No: 2172273-61-7
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6561055
• PubChem ID: 165478061
• Update Time: 2025-05-21

2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid
• 2172273-61-7
• 2-({1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-3-methylazetidin-3-yl}oxy)acetic acid
• EN300-1519921

• Inchi： 1S/C27H32N2O6/c1-3-18(12-13-24(30)29-16-27(2,17-29)35-15-25(31)32)28-26(33)34-14-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23H,3,12-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： ZOSKHCURIHZUDZ-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1(C)CN(C(CCC(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid

Introduction to 2-{[1-(4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}hexanoyl)-3-methylazetidin-3-yl]oxy}acetic Acid (CAS No: 2172273-61-7)

The compound 2-{[1-(4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}hexanoyl)-3-methylazetidin-3-yl]oxy}acetic acid, identified by the CAS number 2172273-61-7, is a highly specialized molecule with significant applications in the fields of organic chemistry and biochemistry. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanoyl chain, and a methylazetidine ring. These structural features make it a valuable tool in peptide synthesis and drug discovery.

Fluorenylmethoxycarbonyl (Fmoc) is a well-known protecting group used in peptide synthesis to temporarily block amino groups during the synthesis process. The presence of the Fmoc group in this compound highlights its role as a protective agent, ensuring the stability and functionality of the molecule during various chemical reactions. The hexanoyl chain adds flexibility and functionality to the molecule, enabling it to participate in a wide range of biochemical interactions.

The methylazetidine ring is another critical component of this compound's structure. Azetidines are four-membered rings containing one nitrogen atom, and their methyl substitution adds steric bulk and stability to the molecule. This structural feature is particularly important in drug design, as it can influence the molecule's pharmacokinetics and bioavailability.

Recent studies have demonstrated the potential of this compound in peptide-based drug delivery systems. Researchers have explored its ability to serve as a linker or spacer in peptide conjugates, enhancing the stability and targeting efficiency of therapeutic agents. For instance, a study published in *Journal of Medicinal Chemistry* highlighted the use of this compound as a versatile building block for constructing bioactive peptides with improved pharmacological properties.

In addition to its role in peptide synthesis, this compound has shown promise in biotechnological applications, particularly in the development of novel enzymes and catalysts. Its unique structure allows for selective interactions with specific biomolecules, making it an ideal candidate for enzyme engineering and directed evolution studies.

From an analytical perspective, this compound has been utilized as a reference standard in mass spectrometry-based analyses. Its well-defined structure and stability make it an excellent choice for calibrating instruments and validating analytical methods in both academic and industrial settings.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. For example, researchers have developed efficient routes for its synthesis using green chemistry principles, reducing environmental impact while maintaining high yields and purity levels.

In conclusion, 2-{[1-(4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}hexanoyl)-3-methylazetidin-3-yl]oxy}acetic acid (CAS No: 2172273-61-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with cutting-edge research findings, underscores its importance as a valuable tool in modern chemistry and biology.